Cas no 443290-56-0 (4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine
• CAS No: 443290-56-0
• MF: C₁₀H₉BrN₂OS
• MW: 285.160259962082
• CID: 2827788
• PubChem ID: 1277711
• Update Time: 2025-08-05

4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine
• AKOS000289339
• EN300-1894761
• STK056685
• Oprea1_135443
• AB13029
• 443290-56-0
• 4-(4-BROMO-3-METHOXYPHENYL)THIAZOL-2-AMINE
• 4-(4-BROMO-3-METHOXY-PHENYL)-THIAZOL-2-YLAMINE

• Inchi： 1S/C10H9BrN2OS/c1-14-9-4-6(2-3-7(9)11)8-5-15-10(12)13-8/h2-5H,1H3,(H2,12,13)
• InChI Key： XIFSZNIIHBKBHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1=CSC(N)=N1

Computed Properties

• Exact Mass: 283.96190Da
• Monoisotopic Mass: 283.96190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine

Professional Introduction to 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine (CAS No. 443290-56-0)

4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 443290-56-0, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound includes a thiazole core, which is a heterocyclic aromatic ring containing sulfur, combined with a phenyl group substituted with bromine and methoxy groups. Such structural features make it a valuable candidate for further exploration in medicinal chemistry.

The thiazole moiety is well-documented for its biological activity and has been widely incorporated into various pharmacophores. Its presence in 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine suggests that this compound may exhibit properties such as antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have highlighted the importance of thiazole derivatives in the development of new therapeutic agents, particularly those targeting complex diseases.

In the context of modern drug discovery, the combination of bromine and methoxy substituents on the phenyl ring adds another layer of complexity and potential functionality. These substituents can influence the compound's solubility, metabolic stability, and interaction with biological targets. The bromo group, in particular, is often used in medicinal chemistry due to its ability to serve as a handle for further chemical modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This flexibility allows researchers to derivatize the compound into more complex structures with tailored biological activities.

The methoxy group, on the other hand, can enhance the lipophilicity of the molecule and influence its pharmacokinetic properties. Additionally, both substituents can participate in hydrogen bonding interactions, which are crucial for binding affinity and specificity to biological targets. The precise arrangement of these substituents around the thiazole core can significantly impact the compound's overall efficacy and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening and design of thiazole-based compounds like 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine. Techniques such as molecular docking and virtual screening have been employed to identify potential binding interactions with target proteins. These computational methods have accelerated the drug discovery process by allowing researchers to predictively model the behavior of compounds before conducting costly experimental trials.

The synthesis of 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the thiazole ring followed by functionalization with bromo and methoxy groups. The use of advanced synthetic techniques such as flow chemistry has improved the scalability and reproducibility of these processes.

In addition to its potential as a lead compound in drug development, 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine may also serve as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block that can be modified through various chemical transformations to explore new pharmacological spaces.

The growing interest in thiazole derivatives is reflected in numerous research publications that highlight their therapeutic potential. For instance, studies have demonstrated the efficacy of thiazole-based compounds in treating neurological disorders by modulating specific neurotransmitter systems. The unique combination of substituents in 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine positions it as a promising candidate for further investigation in this area.

Evaluation of the compound's pharmacological properties requires rigorous testing across multiple models to assess its safety and efficacy. In vitro assays are commonly used to evaluate interactions with enzymes and receptors relevant to disease pathways. Subsequent in vivo studies provide insights into how the compound behaves within an organism, offering valuable data on its bioavailability and therapeutic potential.

The role of analytical chemistry techniques cannot be overstated in characterizing compounds like 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for confirming molecular structure and purity. These techniques provide critical data that ensures consistency across different batches of the compound.

The future direction of research on 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine may include exploring its role in combinatorial therapies or developing novel delivery systems to enhance its bioavailability. The flexibility offered by its structural framework makes it an attractive candidate for such investigations.

In conclusion, 4-(4-bromo-3-methoxyphenyl)-1,3-thiazol-2-amine (CAS No. 443290-56-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation into drug discovery pipelines holds promise for addressing various therapeutic challenges. Continued research efforts will be crucial in unlocking its full potential and translating these findings into tangible therapeutic benefits for patients worldwide.